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Compound of Interest

Compound Name:
3-(2-Methoxypyridin-4-

YL)propanoic acid

Cat. No.: B035425 Get Quote

CAS Number: 102336-07-2

This technical guide provides a comprehensive overview of 3-(2-Methoxypyridin-4-
YL)propanoic acid, a heterocyclic compound of interest to researchers and professionals in

drug development and chemical synthesis. This document details its chemical and physical

properties, safety information, and insights into its potential biological significance based on

related structures.

Chemical and Physical Properties
While extensive experimental data for 3-(2-Methoxypyridin-4-YL)propanoic acid is not

readily available in public literature, its fundamental properties have been determined and are

summarized below.

Property Value Source

CAS Number 102336-07-2

Molecular Formula C₉H₁₁NO₃ [1]

Molecular Weight 181.19 g/mol N/A

Monoisotopic Mass 181.0739 Da [1]

Predicted XlogP 0.9 [1]
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Structure:

Caption: Chemical structure of 3-(2-Methoxypyridin-4-YL)propanoic acid.

Spectroscopic Data
Detailed experimental spectroscopic data for 3-(2-Methoxypyridin-4-YL)propanoic acid is

limited. However, predicted mass spectrometry data can provide valuable information for its

identification.

Predicted Mass Spectrometry Data:

Adduct m/z

[M+H]⁺ 182.08118

[M+Na]⁺ 204.06312

[M-H]⁻ 180.06662

[M+NH₄]⁺ 199.10772

[M+K]⁺ 220.03706

[M+H-H₂O]⁺ 164.07116

[M+HCOO]⁻ 226.07210

[M+CH₃COO]⁻ 240.08775

Data sourced from PubChemLite.[1]

Synthesis
A detailed, experimentally verified protocol for the synthesis of 3-(2-Methoxypyridin-4-
YL)propanoic acid is not publicly available. However, general synthetic strategies for related

pyridine carboxylic acids can be adapted. One potential synthetic workflow is outlined below.

Starting Material
(e.g., 2-Methoxy-4-methylpyridine)

Side-chain functionalization
e.g., Halogenation Introduction of the

propanoic acid moiety
e.g., Malonic ester synthesis

Hydrolysis/Purification 3-(2-Methoxypyridin-4-YL)propanoic acid
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Caption: A generalized synthetic workflow for 3-(2-Methoxypyridin-4-YL)propanoic acid.

Biological Activity and Potential Applications
While no specific biological activity has been reported for 3-(2-Methoxypyridin-4-
YL)propanoic acid, the broader class of pyridine carboxylic acid derivatives is known for a

wide range of pharmacological effects.[2] These compounds are recognized for their

therapeutic potential in various diseases, including infections, inflammation, and cancer.[2] The

pyridine ring is a common scaffold in medicinal chemistry, known to interact with biological

targets through π-π stacking and hydrogen bonding.[2] The carboxylic acid group can enhance

polarity and coordinate with metal ions in enzymes.[2]

Given these general properties of related compounds, 3-(2-Methoxypyridin-4-YL)propanoic
acid could be a candidate for screening in various biological assays to explore its potential as

an enzyme inhibitor or for other therapeutic applications.[2]

Safety and Handling
For safe handling of 3-(2-Methoxypyridin-4-YL)propanoic acid, standard laboratory

precautions for handling chemical reagents should be followed. This includes the use of

personal protective equipment such as safety glasses, gloves, and a lab coat.[3] Work should

be conducted in a well-ventilated area or a fume hood to avoid inhalation of any potential dust

or vapors.[3] In case of contact with skin or eyes, the affected area should be rinsed

immediately with plenty of water.[3]

General First Aid Measures:

Inhalation: Move the person to fresh air.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion: Rinse mouth with water.
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Always consult the material safety data sheet (MSDS) provided by the supplier for complete

and detailed safety information.

Conclusion
3-(2-Methoxypyridin-4-YL)propanoic acid is a chemical compound with potential for further

investigation in the fields of medicinal chemistry and drug discovery. While specific

experimental data is currently sparse, its structural relationship to biologically active pyridine

carboxylic acids suggests it may possess interesting pharmacological properties. Further

research is warranted to fully characterize its physical, chemical, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b035425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

